Cas no 58997-13-0 (Chlorpyriphos-methyl Desmethyl)

• Product Name: Chlorpyriphos-methyl Desmethyl
• CAS No: 58997-13-0
• MF: C₆H₅Cl₃NO₃PS
• MW: 308.506558179855
• CID: 3493799
• PubChem ID: 85859588
• Update Time: 2025-09-19

Chlorpyriphos-methyl Desmethyl Chemical and Physical Properties

Names and Identifiers

• PHOSPHOROTHIOIC ACID, O-METHYL O-(3,5,6-TRICHLORO-2-PYRIDINYL) ESTER
• Desmethyl chlorpyrifos-methyl
• Chlorpyriphos-methyl Desmethyl
• Chlorpyriphos-methyl Desmethyl (DISCONTINUED, Offer C416860)
• Chlorpyriphos-methyl Desmethyl; Phosphorothioic acid, O-methyl O-(3,5,6-trichloro-2-pyridinyl) ester; O-Methyl O-(3,5,6-trichloro-2-pyridyl)phosphorothioate; O-Methyl O-(3,5,6-trichloro-2-pyridyl) thiophosphate; O-(3,5,6-Trichloro-2-pyridinyl) O-methyl phosphorothioate; Chlorpyrifos-met
• 58997-13-0
• O-methyl O-hydrogen O-(3,5,6-trichloro-2-pyridyl) phosphorothioate

• Inchi： 1S/C6H5Cl3NO3PS/c1-12-14(11,15)13-6-4(8)2-3(7)5(9)10-6/h2H,1H3,(H,11,15)
• InChI Key： DYESOQMZDNCQNZ-UHFFFAOYSA-N
• SMILES： P(=S)(O)(OC1=NC(Cl)=C(Cl)C=C1Cl)OC

Computed Properties

• Exact Mass: 306.879334Da
• Monoisotopic Mass: 306.879334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.7Ų